Cas no 1560220-85-0 ({2-ethoxybicyclo2.2.1heptan-2-yl}methanamine)

• Product Name: {2-ethoxybicyclo2.2.1heptan-2-yl}methanamine
• CAS No: 1560220-85-0
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5711383
• PubChem ID: 81525480
• Update Time: 2025-07-03

{2-ethoxybicyclo2.2.1heptan-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1143829
• AKOS020104020
• {2-ethoxybicyclo[2.2.1]heptan-2-yl}methanamine
• 1560220-85-0
• (2-ETHOXYBICYCLO[2.2.1]HEPTAN-2-YL)METHANAMINE
• Bicyclo[2.2.1]heptane-2-methanamine, 2-ethoxy-
• {2-ethoxybicyclo2.2.1heptan-2-yl}methanamine

• Inchi： 1S/C10H19NO/c1-2-12-10(7-11)6-8-3-4-9(10)5-8/h8-9H,2-7,11H2,1H3
• InChI Key： RQHDBAQTVBRDCS-UHFFFAOYSA-N
• SMILES： O(CC)C1(CN)CC2CCC1C2

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 235.5±13.0 °C(Predicted)
• pka: 10.27±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on {2-ethoxybicyclo2.2.1heptan-2-yl}methanamine

Comprehensive Analysis of {2-ethoxybicyclo[2.2.1]heptan-2-yl}methanamine (CAS No. 1560220-85-0): Properties, Applications, and Industry Insights

The compound {2-ethoxybicyclo[2.2.1]heptan-2-yl}methanamine (CAS No. 1560220-85-0) is a specialized bicyclic amine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique bicyclo[2.2.1]heptane (norbornane) scaffold, combined with an ethoxy and methanamine functional group, offers distinct stereochemical and electronic properties. This structural complexity makes it a valuable intermediate for designing bioactive molecules, particularly in the development of chiral catalysts and small-molecule therapeutics.

Recent trends in drug discovery highlight the growing demand for rigid, three-dimensional frameworks like bicyclo[2.2.1]heptane to improve target selectivity and metabolic stability. The 1560220-85-0 compound aligns with this trend, as its constrained ring system reduces conformational flexibility—a feature often linked to enhanced binding affinity in GPCR-targeted drugs and enzyme inhibitors. Researchers are particularly interested in its potential for central nervous system (CNS) applications, given the amine group's ability to modulate blood-brain barrier permeability.

From a synthetic chemistry perspective, the ethoxy substituent in {2-ethoxybicyclo[2.2.1]heptan-2-yl}methanamine provides a versatile handle for further derivatization. This aligns with the industry's shift toward late-stage functionalization strategies, which streamline the production of analog libraries for structure-activity relationship (SAR) studies. Computational chemists have also explored this compound's molecular docking profiles, noting its compatibility with cryo-EM-resolved protein targets—a hot topic in AI-driven drug design forums.

Environmental and regulatory considerations are increasingly shaping compound selection. The bicyclo[2.2.1]heptane core of 1560220-85-0 exhibits favorable biodegradability metrics compared to persistent polycyclic aromatics, addressing green chemistry priorities. Manufacturers emphasize its utility in crop protection agents, where its volatility profile meets EPA drift reduction guidelines—a frequent search term among agrochemical formulators.

Analytical characterization of {2-ethoxybicyclo[2.2.1]heptan-2-yl}methanamine typically involves HPLC-MS and NMR spectroscopy, with particular focus on its diastereotopic proton splitting patterns. These techniques are critical for quality control, especially given the compound's potential as a chiral building block in asymmetric synthesis. The CAS No. 1560220-85-0 is frequently cross-referenced in patent literature covering proteolysis-targeting chimeras (PROTACs)—a trending topic in targeted protein degradation research.

Supply chain dynamics for this niche compound reflect broader shifts in pharmaceutical outsourcing. With CDMOs (Contract Development and Manufacturing Organizations) increasingly handling specialized intermediates, 1560220-85-0 exemplifies the demand for GMP-compliant small-scale synthesis. Searches for custom synthesis services often include this CAS number, particularly from virtual pharma companies leveraging cloud-based molecular design platforms.

Future directions for {2-ethoxybicyclo[2.2.1]heptan-2-yl}methanamine research may explore its role in bioorthogonal chemistry or as a precursor for fluorinated imaging agents—areas gaining traction in precision medicine discussions. Its balanced lipophilicity (LogP) and polar surface area make it a compelling candidate for radiopharmaceutical linker design, another high-growth sector frequently queried in scientific databases.